N-Ethylpyrazin-2-amine
Overview
Description
N-Ethylpyrazin-2-amine is a useful research compound. Its molecular formula is C6H9N3 and its molecular weight is 123.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
N-Ethylpyrazin-2-amine has been involved in the synthesis of σ(1) receptor antagonists, highlighting its utility in developing potential therapeutic agents. The synthesis and pharmacological activity of a new series of 1-arylpyrazoles demonstrated that the nature of the pyrazole substituents, including a basic amine, was crucial for activity. This research led to the identification of a compound with significant activity in neuropathic pain models, underscoring the chemical's relevance in drug discovery (Díaz et al., 2012).
Degradation Kinetics and Environmental Impact
The degradation kinetics of atrazine, a compound structurally related to this compound, and its products with ozone and OH radicals were investigated to assess the environmental impact and develop predictive tools for drinking water treatment. This study elucidated the degradation pathways and products, contributing to environmental science and public health (Acero et al., 2000).
Corrosion Inhibition
Research has also explored the use of bipyrazolic type organic compounds, including those related to this compound, as corrosion inhibitors. These compounds have shown to be efficient inhibitors in acidic media, highlighting their potential in materials science and engineering applications (Chetouani et al., 2005).
Polymer Science Applications
This compound and its derivatives have been used in the synthesis of poly(2-oxazoline)-based hydrogels for potential applications in diagnostics or pathogen detection. This research demonstrates the chemical's utility in creating novel materials with specific biological applications (Hartlieb et al., 2014).
Antimicrobial and Antitumor Activities
Enaminones derived from this compound have served as building blocks for the synthesis of substituted pyrazoles with antimicrobial and antitumor activities. This application showcases the chemical's versatility in synthesizing biologically active compounds for therapeutic research (Riyadh, 2011).
Mechanism of Action
Biochemical Pathways
. These pathways are involved in a variety of physiological processes, including mood regulation, attention, and the stress response.
Pharmacokinetics
These properties would significantly impact the bioavailability of the compound, determining how much of the administered dose reaches the systemic circulation and its targets .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound like N-Ethylpyrazin-2-amine. Factors such as pH, temperature, and the presence of other substances can affect the compound’s stability and its interaction with its targets. .
Properties
IUPAC Name |
N-ethylpyrazin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3/c1-2-8-6-5-7-3-4-9-6/h3-5H,2H2,1H3,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CBLIKXAFMIOTGR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC=CN=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10498656 |
Source
|
| Record name | N-Ethylpyrazin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10498656 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
123.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
65032-08-8 |
Source
|
| Record name | N-Ethylpyrazin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10498656 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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